Cas no 913282-90-3 (1-(6-chloropyrazin-2-yl)piperidin-4-ol)

• Product Name: 1-(6-chloropyrazin-2-yl)piperidin-4-ol
• CAS No: 913282-90-3
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 1962542
• PubChem ID: 53408185
• Update Time: 2025-05-28

1-(6-chloropyrazin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyrazin-2-yl)piperidin-4-ol
• 1-(6-Chloro-2-pyrazinyl)-4-piperidinol
• 1-(6-CHLORO-PYRAZIN-2-YL)-PIPERIDIN-4-OL
• 913282-90-3
• SCHEMBL3507090
• ADCXGHYHTDDCEB-UHFFFAOYSA-N
• AKOS005264862
• DA-01111

• Inchi： 1S/C9H12ClN3O/c10-8-5-11-6-9(12-8)13-3-1-7(14)2-4-13/h5-7,14H,1-4H2
• InChI Key： ADCXGHYHTDDCEB-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N1CCC(CC1)O

Computed Properties

• Exact Mass: 213.0668897Da
• Monoisotopic Mass: 213.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-(6-chloropyrazin-2-yl)piperidin-4-ol

Comprehensive Overview of 1-(6-Chloropyrazin-2-yl)piperidin-4-ol (CAS No. 913282-90-3): Properties, Applications, and Industry Insights

The chemical compound 1-(6-chloropyrazin-2-yl)piperidin-4-ol (CAS No. 913282-90-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloropyrazine moiety and a piperidin-4-ol backbone, this compound serves as a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₉H₁₂ClN₃O, and molecular weight of 213.67 g/mol make it a valuable building block in medicinal chemistry.

In recent years, the demand for chloropyrazine derivatives has surged due to their role in developing novel therapeutics, particularly in oncology and central nervous system (CNS) disorders. Researchers are actively exploring the potential of 1-(6-chloropyrazin-2-yl)piperidin-4-ol as a precursor for kinase inhibitors and GPCR-targeting drugs. The compound's piperidine ring contributes to enhanced bioavailability, while the chlorine substituent offers strategic sites for further functionalization, aligning with modern drug design principles like fragment-based drug discovery (FBDD).

From an industrial perspective, CAS 913282-90-3 is synthesized through multi-step organic reactions, often involving nucleophilic aromatic substitution (S_NAr) between 2,6-dichloropyrazine and 4-hydroxypiperidine. Process optimization studies highlight the importance of solvent selection (e.g., DMF or THF) and temperature control to achieve yields exceeding 85%. Analytical characterization typically employs HPLC (>98% purity), ¹H/¹³C NMR, and LC-MS, ensuring compliance with ICH Q3A guidelines for impurities.

The compound's stability profile shows excellent resistance to hydrolysis at physiological pH (pH 2-8), making it suitable for formulation development. However, storage recommendations suggest protection from light in amber glass containers at 2-8°C, as the chloropyrazine group may undergo photodegradation. These properties have positioned 1-(6-chloropyrazin-2-yl)piperidin-4-ol as a reference standard in quality control laboratories worldwide.

Emerging applications extend beyond pharmaceuticals. Agricultural scientists are investigating its derivatives as potential crop protection agents, leveraging the pyrazine core's ability to disrupt fungal metabolic pathways. Patent analyses reveal growing IP activity around chloropyrazine-piperidine hybrids, with major agrochemical companies filing compositions for fungicidal use. This dual applicability in human health and agriculture underscores the compound's economic significance.

Environmental and regulatory aspects of 913282-90-3 follow OECD 117 guidelines for logP (1.92) and water solubility (3.4 g/L at 20°C). Computational ADMET predictions indicate low bioaccumulation potential (BCF < 100), addressing industry concerns about ecological impact. The compound is not classified under GHS hazard categories, facilitating global supply chain logistics.

Market intelligence indicates a 12% CAGR for pyrazine-based intermediates from 2023-2030, driven by increased R&D investment in targeted therapies. Suppliers are scaling up production through continuous flow chemistry methods to meet kilogram-scale demands. Current price benchmarks range from $280-$350/g for research quantities, with cost reductions expected as synthetic routes mature.

Future research directions include exploring the compound's utility in PROTAC technology and covalent inhibitor design. The piperidin-4-ol hydroxyl group offers a handle for linker attachment in bifunctional molecules, while the 6-chloropyrazine can serve as a warhead anchor. Such innovations align with the pharmaceutical industry's shift toward next-generation modalities.

For researchers working with 1-(6-chloropyrazin-2-yl)piperidin-4-ol, proper handling includes standard laboratory precautions (gloves, goggles) despite its low acute toxicity (LD₅₀ > 2000 mg/kg oral, rat). Material Safety Data Sheets (MSDS) recommend local exhaust ventilation during powder handling to minimize particulate exposure.

In conclusion, CAS 913282-90-3 represents a strategically important scaffold at the intersection of drug discovery and agrochemical innovation. Its balanced physicochemical properties, synthetic versatility, and expanding application spectrum ensure sustained scientific and commercial interest in this chloropyrazine-piperidine hybrid compound.